Cas no 68746-60-1 (2-Amino-5-propylthiophene-3-carboxylic acid)

• Product Name: 2-Amino-5-propylthiophene-3-carboxylic acid
• CAS No: 68746-60-1
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 6397025
• PubChem ID: 23005521
• Update Time: 2025-05-21

2-Amino-5-propylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-propylthiophene-3-carboxylic acid
• SCHEMBL5264194
• 2-Amino-5-propyl-3-thiophenecarboxylic acid
• EN300-651499
• 68746-60-1
• DTXSID601263253
• AKOS004115523
• 2-Amino-5-propylthiophene-3-carboxylic acid

• Inchi： 1S/C8H11NO2S/c1-2-3-5-4-6(8(10)11)7(9)12-5/h4H,2-3,9H2,1H3,(H,10,11)
• InChI Key： DSDPWTCPFZHYRR-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C=C1CCC)N

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 2-Amino-5-propylthiophene-3-carboxylic acid

Comprehensive Overview of 2-Amino-5-propylthiophene-3-carboxylic acid (CAS No. 68746-60-1)

2-Amino-5-propylthiophene-3-carboxylic acid (CAS No. 68746-60-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This thiophene derivative is characterized by its unique molecular structure, featuring an amino group and a carboxylic acid functional group, which make it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for its role in developing small molecule inhibitors and bioactive compounds.

The compound’s CAS number 68746-60-1 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Recent studies highlight its relevance in medicinal chemistry, where it acts as a building block for heterocyclic compounds. With the growing demand for targeted therapies, 2-Amino-5-propylthiophene-3-carboxylic acid is being investigated for its potential in modulating enzyme activity and receptor binding, aligning with trends in personalized medicine.

From a synthetic perspective, this compound’s propylthiophene backbone offers stability and reactivity, making it suitable for multistep organic synthesis. Its carboxylic acid moiety enables easy derivatization, a feature highly valued in high-throughput screening libraries. Industry experts are also examining its applications in material science, particularly in designing conductive polymers and organic semiconductors, which are pivotal for next-generation electronics.

Environmental and safety considerations are paramount when handling 2-Amino-5-propylthiophene-3-carboxylic acid. While not classified as hazardous, proper laboratory protocols must be followed to ensure safe usage. The compound’s solubility profile (e.g., in polar solvents like DMSO) and storage conditions (typically at -20°C) are frequently searched topics among chemists, reflecting practical user concerns.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize this compound, such as catalytic processes or microwave-assisted reactions. These approaches align with global efforts to reduce chemical waste and energy consumption. Additionally, its potential role in biodegradable materials is an emerging area of interest, addressing consumer demand for eco-friendly alternatives.

The pharmacological potential of 2-Amino-5-propylthiophene-3-carboxylic acid is another hot topic. Preliminary studies suggest its derivatives may exhibit anti-inflammatory or antimicrobial properties, though further in vivo validation is needed. These findings resonate with the increasing focus on antibiotic resistance and novel therapeutic agents.

For analytical chemists, the compound’s spectroscopic data (e.g., NMR, IR) and chromatographic behavior are essential for quality control. FAQs often revolve around its purity standards and analytical methods, underscoring the need for reliable characterization techniques. Collaborative platforms like PubChem and Reaxys provide accessible data, facilitating interdisciplinary research.

In summary, 2-Amino-5-propylthiophene-3-carboxylic acid (CAS No. 68746-60-1) is a multifaceted compound with expanding applications in drug development, material innovation, and sustainable chemistry. Its structural features and adaptability position it as a valuable asset in modern scientific endeavors, driven by both academic curiosity and industrial demand.